Cas no 1932030-55-1 ((2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 1932030-55-1
• MF: C₆H₉F₂NO₅S
• MW: 245.201167821884
• CID: 6306718
• PubChem ID: 28606655
• Update Time: 2025-10-29

(2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1932030-55-1
• EN300-5610146
• (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid
• AKOS014041747

• Inchi： 1S/C6H9F2NO5S/c7-6(8)15(13,14)9-2-3(10)1-4(9)5(11)12/h3-4,6,10H,1-2H2,(H,11,12)/t3-,4-/m0/s1
• InChI Key： CEBUKGWMTQFUDL-IMJSIDKUSA-N
• SMILES： S(C(F)F)(N1C[C@H](C[C@H]1C(=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 245.01694989g/mol
• Monoisotopic Mass: 245.01694989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid

Compound Introduction: (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 1932030-55-1)

(2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid, identified by the CAS number 1932030-55-1, is a highly specialized organic compound with significant implications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, featuring a unique stereochemical configuration that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both a difluoromethanesulfonyl group and a hydroxypyrrolidine moiety imparts distinct chemical properties that have garnered interest from researchers exploring novel therapeutic agents.

The stereochemistry of this compound, specifically the (2S,4S) configuration, is critical to its biological activity. In pharmaceutical development, the precise arrangement of atoms in a molecule can dramatically influence its interactions with biological targets, such as enzymes or receptors. The (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid structure has been studied for its potential role in modulating key biological pathways, making it a promising candidate for further investigation in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. The development of novel synthetic routes has not only improved yield but also enhanced purity, which is essential for preclinical and clinical studies. These improvements align with the broader trend in pharmaceutical research toward optimizing synthetic methodologies to accelerate the discovery and development of new drugs.

The difluoromethanesulfonyl group in (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluorine atoms are frequently incorporated into drug molecules to improve pharmacokinetic properties, and the sulfonyl group contributes to hydrophobic interactions with biological targets. This combination makes the compound an attractive scaffold for designing molecules with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, pyrrolidine derivatives have been extensively explored for their diverse biological activities. The hydroxypyrrolidine moiety in this compound can serve as a key pharmacophore, interacting with specific residues in target proteins or enzymes. Researchers have leveraged this structural feature to develop compounds with potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The stereochemical integrity of the (2S,4S) configuration further refines these interactions, ensuring optimal binding affinity and selectivity.

Current research initiatives are focusing on expanding the therapeutic applications of (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid by exploring its role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic diseases and cancer progression. Additionally, its structural framework provides a basis for designing analogs with tailored biological profiles, further enhancing its utility as a pharmacological tool.

The synthesis and characterization of this compound have also contributed to our understanding of stereoselective reactions in organic chemistry. The ability to control stereochemistry at multiple centers has significant implications for drug design, as it allows for the creation of enantiomerically pure compounds with optimized pharmacological properties. Advances in chiral resolution techniques have made it possible to produce high-purity forms of (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid, facilitating its use in downstream applications.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic profiles, (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid represents an important building block for future drug development. Its unique structural features offer opportunities for designing molecules with improved solubility, bioavailability, and target specificity. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit the potential of this compound and related derivatives.

The growing body of research on pyrrolidine-based scaffolds underscores their versatility as pharmacological tools. The structural motifs present in (2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid provide a foundation for developing novel therapeutics across multiple therapeutic areas. By leveraging advances in synthetic chemistry and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,(2S,4S)-1-difluoromethanesulfonyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 1932030-55-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique stereochemistry, functional groups, and synthetic accessibility make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. Continued investigation into this compound and its derivatives will undoubtedly contribute to advancements in medicinal chemistry and therapeutic development.